2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[[6-[(4-methoxyphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C20H20N4O3S/c1-13-5-3-4-6-16(13)21-18(25)12-28-20-22-19(26)17(23-24-20)11-14-7-9-15(27-2)10-8-14/h3-10H,11-12H2,1-2H3,(H,21,25)(H,22,24,26)
• InChI Key: OIDYEPWJQMBETM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications

Advanced Oxidation Processes for Degradation

One study discusses the use of advanced oxidation processes (AOPs) for the degradation of acetaminophen, highlighting the generation of by-products, including 1,2,4-triazin derivatives. These processes are essential for mitigating the environmental impact of recalcitrant compounds, with the study providing insights into the biotoxicity and degradation pathways of these by-products (Qutob et al., 2022).

Synthesis and Biological Activities of Triazine Derivatives

Triazine scaffolds, including 1,2,4-triazine derivatives, have been extensively studied for their wide spectrum of biological activities. A review highlights their antibacterial, antifungal, anticancer, antiviral, and other pharmacological potentials. This underscores the importance of triazine derivatives in medicinal chemistry for the development of future drugs (Verma et al., 2019).

Chemical Reactivities and Biological Activities

Another study reviews the synthesis and biological applications of sulfur-bearing 1,2,4-triazin-5-one derivatives, emphasizing their importance in medicinal, pharmacological, and biological fields. These derivatives have shown significant anticancer, anti-HIV, antimicrobial activities, highlighting their potential as drugs or bioactive systems (Makki et al., 2019).

Environmental Impact and Treatment Methods

Research on the environmental effects of organic pollutants includes the study of 1,2,4-triazine derivatives. The application of redox mediators in conjunction with oxidoreductive enzymes has been investigated for the degradation of recalcitrant compounds, demonstrating the role of these mediators in enhancing the efficiency of pollutant degradation (Husain & Husain, 2007).